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Compound of Interest

Compound Name: 2-Bromoisophthalic acid

Cat. No.: B170650

An In-depth Technical Guide to the Safety, Handling, and MSDS of 2-Bromoisophthalic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and Material Safety Data Sheet (MSDS)
information for 2-Bromoisophthalic acid. The information compiled is essential for laboratory
personnel, researchers, and anyone involved in the handling of this chemical to ensure safe
practices and mitigate potential hazards.

Chemical Identification and Physical Properties

2-Bromoisophthalic acid, also known as 2-Bromo-1,3-benzenedicarboxylic acid, is a
brominated aromatic carboxylic acid.[1] Its chemical structure and properties are summarized
below.
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Property Value Reference
Chemical Name 2-Bromoisophthalic acid [1]
Synonyms 2-Bromo-1-,3- o [1]
benzenedicarboxylic acid

CAS Number 22433-91-6 [2]
Molecular Formula CsHsBrOa4 [3]
Molecular Weight 245.03 g/mol [41[5]
Appearance White to off-white powder/solid  [6]

Odor Odorless [6]

Melting Point 295-297 °C (decomposes) [4]

Hazard Identification and Classification

2-Bromoisophthalic acid is classified as a hazardous substance. The primary hazards are
related to skin, eye, and respiratory irritation.

GHS Classification:

Hazard Class Category
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2A

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory system)

(Note: Classification is based on data for bromoisophthalic acid isomers and related
compounds, as specific GHS classification for 2-Bromoisophthalic acid is not consistently
available.[6][7][8])

Hazard Statements (H-phrases):

e H315: Causes skin irritation.[6][7]
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e H319: Causes serious eye irritation.[6][7]

e H335: May cause respiratory irritation.[6][7]

Precautionary Statements (P-phrases):
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Type Code Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.[6]
Wash face, hands and any
P264 exposed skin thoroughly after
handling.[6]
Use only outdoors or in a well-
P271 _
ventilated area.[6]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[6][7]
IF ON SKIN: Wash with plenty
Response P302 + P352
of soap and water.[6]
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.[6]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[6][7]

Call a POISON CENTER or

P312 .

doctor if you feel unwell.[6]

If skin irritation occurs: Get
P332 + P313

medical advice/attention.

If eye irritation persists: Get
P337 + P313 ) ) )

medical advice/ attention.

Take off contaminated clothing
P362 + P364 )

and wash it before reuse.[6]
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Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.[6][9]

P405 Store locked up.[5][8]

Dispose of contents/container
Disposal P501 to an approved waste disposal
plant.[6][9]

Experimental Protocols: Safe Handling and Storage

Adherence to strict experimental protocols is crucial when working with 2-Bromoisophthalic
acid to minimize exposure and ensure a safe laboratory environment.

Engineering Controls:

o Work in a well-ventilated area, preferably in a properly operating chemical fume hood with an
average face velocity of at least 100 feet per minute.[7]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[6][9][10]

Personal Protective Equipment (PPE):
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PPE

Specifications

Eye/Face Protection

Wear chemical safety goggles or a face shield.
[71[10]

Skin Protection

Wear protective gloves (e.g., nitrile rubber) and
a lab coat.[7] Ensure gloves are inspected
before use and removed carefully to avoid skin

contamination.[6]

Respiratory Protection

Under normal use conditions with adequate
ventilation, respiratory protection may not be
required.[6] However, if dust is generated, use a
NIOSH/MSHA or European Standard EN 149

approved respirator.[9]

Handling Procedures:

Storage Conditions:

Do not breathe dust.[9]

Wash hands thoroughly after handling.[6]

Avoid contact with skin, eyes, and clothing.[6][7]

Keep away from foodstuffs, beverages, and feed.[7]

Remove contaminated clothing and wash before reuse.[6][10]

» Keep containers tightly sealed in a cool, dry, and well-ventilated place.[6][7][9]

o Store away from oxidizing agents.[7]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route

First Aid Protocol

Inhalation

Move the exposed person to fresh air at once. If
breathing has stopped, perform artificial

respiration. Seek medical attention.[6][11]

Skin Contact

Promptly wash the contaminated skin with soap
and plenty of water.[6][11] Remove
contaminated clothing. If irritation persists, get

medical attention.[11]

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids.[6][11] Get

immediate medical attention.[11]

Ingestion

Do NOT induce vomiting.[6][9] If the person is
conscious, rinse their mouth with water and
have them drink plenty of water.[6][12] Seek
immediate medical attention.[11]

Fire and Accidental Release Measures

Firefighting Measures:

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz2), dry chemical powder,

or alcohol-resistant foam.[6][7]

o Specific Hazards: During a fire, irritating and toxic gases such as carbon monoxide, carbon

dioxide, and hydrogen bromide may be generated.[7][9]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7][9]

Accidental Release Measures:

o Personal Precautions: Evacuate unnecessary personnel.[8] Wear appropriate personal

protective equipment (PPE) as detailed in Section 3.[7] Ensure adequate ventilation.[7][8]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[12]

o Methods for Cleaning Up: For small spills, gently sweep or scoop up the solid material and
place it into a suitable container for disposal.[9][13] Avoid generating dust.[9] Clean the
affected area with soap and water. For larger spills, contain the spill and absorb it with an

inert material such as sand or vermiculite.[10][14]

Logical Workflow for Handling a Spill

The following diagram illustrates a logical workflow for safely managing a 2-Bromoisophthalic

acid spill.
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Spill of 2-Bromoisophthalic Ac@

Assess Spill Size and Risk
(Small vs. Large)

If Large or Unmanageable If Small and Manageable

Evacuate Immediate Area
Alert Others

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Large Spill Procedure
Evacuate Lab, Call Emergency Response

Contain the Spill
(Use absorbent socks if necessary)

Neutralize with Sodium Bicarbonate
(for acidic properties)

Clean Up Spill Material
(Use non-sparking tools)

Dispose of Waste
(In a labeled hazardous waste container)

Decontaminate Area and Equipment

Report the Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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